Cas no 152243-70-4 (Olean-12-en-28-oicacid, 3,6,23-trihydroxy-, (3b,4a,6b)-)

• Product Name: Olean-12-en-28-oicacid, 3,6,23-trihydroxy-, (3b,4a,6b)-
• CAS No: 152243-70-4
• Molecular Formula: C₃₀H₄₈O₅
• Molecular Weight: 488.699130058289
• CID: 97992
• PubChem ID: 57397367

Olean-12-en-28-oicacid, 3,6,23-trihydroxy-, (3b,4a,6b)- Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3,6,23-trihydroxy-, (3b,4a,6b)-
• 3b,6b,23-Trihydroxyolean-12-en-28-oic acid
• Uncargenin C
• Uncargenin C.
• [ "3", "6", "23-Trihydroxy-12-oleanen-28-oic acid" ]
• 3
• (4aS,6aR,6aS,6bR,8R,8aR,9R,10S,12aR,14bS)-8,10-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 152243-70-4
• 8,10-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• NCGC00385553-01
• B0005-167519
• CS-0016400
• CHEMBL1910839
• 3beta,6beta,23-trihydroxyolean-12-en-28-oic acid
• FS-10411
• Q27137708
• AKOS032961622
• CHEBI:69369
• HY-N1112
• DA-58888

• InChIKey： XRRLUGUSXUFEDF-NJMQRACMSA-N
• Inchi： InChI=1S/C30H48O5/c1-25(2)11-13-30(24(34)35)14-12-28(5)18(19(30)15-25)7-8-21-26(3)10-9-22(33)27(4,17-31)23(26)20(32)16-29(21,28)6/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)/t19-,20+,21+,22-,23+,26+,27+,28+,29+,30-/m0/s1
• SMILES： O[C@@H]1C[C@@]2(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]2[C@@]2(C)CC[C@@H]([C@@](C)(CO)[C@@H]21)O

Computed Properties

• Exact Mass: 488.35
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 488.35
• Heavy Atom Count: 35
• Complexity: 941
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 98A^2

Experimental Properties

• LogP: 5.17680
• PSA: 97.99000
• Boiling Point: 621.5±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.1 mmHg at 25°C
• Flash Point: 343.7±28.0 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids